Supramolecular metallomesogens. Self-organization of an H-bonded tetrameric assembly into columnar phase from single component†
Chemical Communications Pub Date: 2006-10-09 DOI: 10.1039/B612374K
Abstract
The first example of supramolecular metallomesogens derived from palladium complexes exhibiting columnar phase is reported, and the formation of the mesophase is induced by H-bonding in a tetrameric assembly.
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CAS no.: 10424-09-6
